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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address common

issues encountered when using AIM Biotech's 3D cell culture systems.

Frequently Asked Questions (FAQs)
Q1: What is the recommended hydrogel concentration for my experiments?

A1: The optimal hydrogel concentration depends on your specific application and cell type. For

instance, for some 3D cell migration assays using Matrigel, a concentration of 10-12 mg/ml

without dilution is recommended to prevent media leakage and gel disruption.[1] It is advisable

to test a range of concentrations to determine the best conditions for your experiment.

Q2: How often should I change the cell culture medium?

A2: Due to the small volumes used in microfluidic devices, daily media changes are

recommended to replenish nutrients and remove waste products.[2] For maintaining stable

gradients or interstitial flow, using a syringe pump is advisable.[2]

Q3: Can I use the idenTx 3 Chips without the microtiter plate holder?

A3: Yes, but you must ensure the chips are elevated to allow for proper gas exchange through

the laminated underside.[2] The holder is designed to facilitate air circulation and minimize

media evaporation.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1666732?utm_src=pdf-interest
https://aimbiotech.com/how-to-handle-matrigel-for-3d-cell-migration-assays/
https://aimbiotech.com/learn/faqs/
https://aimbiotech.com/learn/faqs/
https://aimbiotech.com/learn/faqs/
https://aimbiotech.com/learn/faqs/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: Do I need to coat the media channels before seeding cells?

A4: Coating the media channels with an appropriate extracellular matrix protein, such as

fibronectin for endothelial cells, is recommended to promote cell attachment.[2] However, if you

are only seeding cells within the hydrogel, coating the media channels is not necessary.[2]

Troubleshooting Guides
Issue 1: Inconsistent Hydrogel Polymerization
Inconsistent or incomplete hydrogel polymerization can lead to experimental variability and

unreliable results.

Q: My hydrogel is not polymerizing correctly. What could be the cause and how can I fix it?

A: Several factors can affect hydrogel polymerization. Follow this guide to troubleshoot the

issue.

Troubleshooting Workflow for Inconsistent Hydrogel Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1666732?utm_src=pdf-custom-synthesis
https://aimbiotech.com/how-to-handle-matrigel-for-3d-cell-migration-assays/
https://aimbiotech.com/learn/faqs/
https://www.benchchem.com/product/b1666732#troubleshooting-inconsistent-results-with-aim-100
https://www.benchchem.com/product/b1666732#troubleshooting-inconsistent-results-with-aim-100
https://www.benchchem.com/product/b1666732#troubleshooting-inconsistent-results-with-aim-100
https://www.benchchem.com/product/b1666732#troubleshooting-inconsistent-results-with-aim-100
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666732?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

